Cas no 188984-17-0 (5-(chloromethyl)-2-methylbenzonitrile)

5-(chloromethyl)-2-methylbenzonitrile structure
188984-17-0 structure
Product Name:5-(chloromethyl)-2-methylbenzonitrile
CAS No:188984-17-0
MF:C9H8ClN
MW:165.619521141052
CID:3844163
PubChem ID:12012287
Update Time:2025-04-22

5-(chloromethyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-(chloromethyl)-2-methyl-
    • 5-(chloromethyl)-2-methylbenzonitrile
    • NHA98417
    • AKOS006387039
    • 5-(chloromethyl)-2-methyl-benzenecarbonitrile
    • 998-216-1
    • 188984-17-0
    • A842242
    • EN300-317932
    • Inchi: 1S/C9H8ClN/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,5H2,1H3
    • InChI Key: JNWIAEOOGOGDSU-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(C)=C(C#N)C=1

Computed Properties

  • Exact Mass: 165.0345270g/mol
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

5-(chloromethyl)-2-methylbenzonitrile Pricemore >>

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